An In-depth Technical Guide to 3,5-Cycloheptadien-1-one: Chemical Properties, Structure, and Reactivity
An In-depth Technical Guide to 3,5-Cycloheptadien-1-one: Chemical Properties, Structure, and Reactivity
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of the chemical properties, structure, and reactivity of 3,5-Cycloheptadien-1-one (CAS No. 1121-65-9). This seven-membered cyclic dienone is a versatile building block in organic synthesis, offering a unique combination of a reactive ketone functionality and a conjugated diene system. This document summarizes its physicochemical properties, spectroscopic data, and key synthetic and analytical methodologies. Particular emphasis is placed on its utility in cycloaddition reactions, a cornerstone of its synthetic applications. While direct involvement in biological signaling pathways has not been extensively reported, its structural motif is of interest in the synthesis of more complex molecules with potential biological activity.
Chemical Properties and Structure
3,5-Cycloheptadien-1-one is a cyclic organic compound featuring a seven-membered ring with a ketone functional group and two conjugated carbon-carbon double bonds.[1] Its bifunctional nature, possessing both a nucleophilic carbonyl group and a diene system amenable to pericyclic reactions, makes it a valuable intermediate in organic synthesis.[2]
Physicochemical Properties
The key quantitative physicochemical properties of 3,5-Cycloheptadien-1-one are summarized in the table below. It is noteworthy that a specific melting point and detailed solubility data are not consistently reported in publicly available literature.
| Property | Value | Reference |
| Molecular Formula | C₇H₈O | [3] |
| Molecular Weight | 108.1378 g/mol | [3] |
| CAS Number | 1121-65-9 | [3] |
| IUPAC Name | cyclohepta-3,5-dien-1-one | [3] |
| Boiling Point | 189.4 °C at 760 mmHg | [3] |
| Density | 1.008 g/cm³ | [3] |
| Refractive Index | 1.501 | [3] |
| Flash Point | 67.4 °C | [3] |
| Vapor Pressure | 0.571 mmHg at 25°C | [3] |
| Melting Point | Not Available | [3] |
| Solubility | Not Available | [3] |
Structural Information
The structure of 3,5-Cycloheptadien-1-one is characterized by its seven-membered ring. Key structural identifiers are provided below.
| Identifier | Value | Reference |
| SMILES | C1C=CC=CCC1=O | |
| InChI | InChI=1S/C7H8O/c8-7-5-3-1-2-4-6-7/h1-4H,5-6H2 | [4] |
| InChIKey | UNELZWLTCBQRGC-UHFFFAOYSA-N | [4] |
Spectroscopic Data
Detailed spectroscopic data for 3,5-Cycloheptadien-1-one is not widely available in public spectral databases. However, based on its structure and data for analogous compounds, the following spectral characteristics can be anticipated:
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¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the olefinic protons in the range of 5.5-6.5 ppm and signals for the allylic and aliphatic methylene protons between 2.0 and 3.0 ppm.
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¹³C NMR: The carbon NMR spectrum would feature a characteristic signal for the carbonyl carbon in the downfield region (typically >190 ppm), along with signals for the sp² hybridized carbons of the double bonds (around 120-140 ppm) and the sp³ hybridized methylene carbons.
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Infrared (IR) Spectroscopy: The IR spectrum will be dominated by a strong absorption band for the C=O stretch of the ketone, typically in the region of 1680-1700 cm⁻¹. C=C stretching vibrations for the conjugated diene would appear around 1600-1650 cm⁻¹, and C-H stretching vibrations for the sp² and sp³ carbons would be observed around 3000-3100 cm⁻¹ and 2850-3000 cm⁻¹, respectively.
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Mass Spectrometry (MS): The electron ionization mass spectrum would show a molecular ion peak at m/z = 108. Key fragmentation patterns would likely involve the loss of CO (m/z = 80) and subsequent rearrangements or fragmentation of the seven-membered ring. A GC-MS spectrum is available in the PubChem database.[5]
Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 3,5-Cycloheptadien-1-one are often found within the broader context of the synthesis of more complex molecules. Below are generalized methodologies based on literature precedents for similar compounds.
Synthesis
A common synthetic route to cycloheptadienones involves the ring expansion of bicyclic precursors. One such method is the acid-catalyzed rearrangement of bicyclo[3.2.0]hept-2-en-6-one derivatives.
Protocol: Acid-Catalyzed Rearrangement of a Bicyclo[3.2.0]hept-2-en-6-one Precursor
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Precursor Preparation: The starting bicyclo[3.2.0]hept-2-en-6-one can be synthesized via a [2+2] cycloaddition reaction between cyclopentadiene and a suitable ketene or ketene equivalent.
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Acid Treatment: The bicyclic ketone is dissolved in a strong acid, such as fluorosulfonic acid (FSO₃H) or concentrated sulfuric acid (H₂SO₄), at low temperature (typically -78 °C to 0 °C).
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Rearrangement: The solution is stirred at the low temperature for a period of time, allowing for the rearrangement to the seven-membered ring system to occur. The progress of the reaction can be monitored by quenching aliquots and analyzing by GC-MS or NMR.
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Quenching: The reaction mixture is carefully quenched by pouring it into a vigorously stirred slurry of sodium bicarbonate and ether at low temperature.
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Extraction and Purification: The organic layer is separated, and the aqueous layer is extracted with ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure. The crude product can be purified by column chromatography on silica gel or by distillation.
Purification
Purification of 3,5-Cycloheptadien-1-one is typically achieved through standard laboratory techniques.
Protocol: Purification by Column Chromatography
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Adsorbent: Silica gel is the most common stationary phase for the purification of moderately polar compounds like 3,5-Cycloheptadien-1-one.
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Eluent System: A mixture of a non-polar solvent (e.g., hexane or petroleum ether) and a more polar solvent (e.g., ethyl acetate or diethyl ether) is used as the mobile phase. A typical starting eluent system could be 9:1 hexane:ethyl acetate, with the polarity gradually increased to facilitate the elution of the product.
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Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer chromatography (TLC) to identify those containing the pure product.
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Solvent Removal: The solvent from the combined pure fractions is removed under reduced pressure to yield the purified 3,5-Cycloheptadien-1-one.
Analysis
The purity and identity of 3,5-Cycloheptadien-1-one can be confirmed using a combination of chromatographic and spectroscopic methods.
Protocol: Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
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GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or HP-5MS) is suitable for the separation.
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Temperature Program: A typical temperature program would start at a low temperature (e.g., 50 °C) and ramp up to a higher temperature (e.g., 250 °C) to ensure the elution of the compound.
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Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode. The resulting mass spectrum can be compared with library data for identification. The retention time from the gas chromatogram is also a key identifier.
Reactivity and Potential Applications
The reactivity of 3,5-Cycloheptadien-1-one is dominated by its conjugated diene system, making it a valuable participant in cycloaddition reactions, particularly the Diels-Alder reaction.
Diels-Alder Reaction
3,5-Cycloheptadien-1-one can act as a dienophile in Diels-Alder reactions, reacting with a conjugated diene to form a bicyclic adduct. This reaction is a powerful tool for the construction of complex polycyclic frameworks.
Generalized Experimental Workflow for a Diels-Alder Reaction
The following diagram illustrates a generalized workflow for a Diels-Alder reaction involving a generic diene and 3,5-Cycloheptadien-1-one as the dienophile.
References
- 1. pubs.acs.org [pubs.acs.org]
- 2. 2,6-Cycloheptadien-1-one | C7H8O | CID 10920463 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. 3,5-Cycloheptadien-1-one | 1121-65-9 | Benchchem [benchchem.com]
- 4. 3,5-Cycloheptadien-1-one [webbook.nist.gov]
- 5. 3,5-Cycloheptadien-1-one | C7H8O | CID 136891 - PubChem [pubchem.ncbi.nlm.nih.gov]
